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Introduction

Methanetetrol (C(OH)4), also known as orthocarbonic acid, is a highly unstable "super alcohol”
that has long been a subject of theoretical interest.[1][2] Recent breakthroughs have
demonstrated its synthesis and detection in laboratory environments mimicking interstellar ice
conditions.[3][4][5] This achievement opens new avenues for studying prebiotic chemistry and
the formation of complex organic molecules in space.[1][6] Photoionization mass spectrometry
(PIMS) has been the key analytical technique enabling the first-ever identification of this elusive
molecule.[3][7] These application notes provide a detailed overview and protocol for the
detection of methanetetrol using PIMS.

Principle of Detection

The detection of methanetetrol is achieved through a specialized PIMS technique, specifically
photoionization reflectron time-of-flight mass spectrometry (PI-ReTOF-MS).[7][8] The core
principle involves the "soft" ionization of the highly unstable methanetetrol molecule using
tunable vacuum ultraviolet (VUV) light, followed by mass analysis of the resulting ions.[3][9]
Due to its inherent instability, methanetetrol readily decomposes.[4][5] Therefore, soft
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ionization is crucial to minimize fragmentation and allow for the detection of either the
molecular ion or characteristic fragment ions.[8] In the case of methanetetrol, it is identified
through its dissociative photoionization product, C(OH)s*.[7][10]

Experimental Workflow

The overall experimental workflow for the synthesis and detection of methanetetrol is depicted
below.
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Methanetetrol Synthesis (UHV Chamber)

Caption: Experimental workflow for methanetetrol synthesis and PIMS detection.
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Synthesis Pathway of Methanetetrol
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The formation of methanetetrol in interstellar ice analogs is proposed to occur through a series
of radical-neutral and radical-radical reactions involving carbon dioxide and water.[7]
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Caption: Proposed reaction pathway for the formation of methanetetrol.

Quantitative Data

The initial discovery and characterization of methanetetrol have been primarily qualitative,
confirming its existence.[3][7] The following table summarizes the key experimental parameters
and observations.
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Parameter Value /| Observation Reference
Carbon Dioxide (CO2) and

Precursors [3]
Water (H20)

Synthesis Conditions

Temperature 5-10 K [7119]
<10~1° Torr (Ultra-high

Pressure [71[9]
vacuum)

Irradiation Source High-energy electrons [7]
Photoionization Reflectron

Detection Method Time-of-Flight Mass [7]
Spectrometry (PI-ReTOF-MS)

o Tunable Vacuum Ultraviolet

lonization Source o [7119]

(VUV) Synchrotron Radiation
o 11.26 eV (for detection of

Photoionization Energy [71[10]
C(OH)s%)
Dissociative photoionization

Detected lon [7][10]
product: C(OH)s*
Observed in Temperature-

Sublimation Temperature Programmed Desorption (TPD)  [7][10]

profiles

Protocols

Protocol 1: Synthesis of Methanetetrol in an Interstellar

Ice Analog

Objective: To synthesize methanetetrol in a laboratory setting that mimics the conditions of

interstellar ices.

Materials:
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Ultra-high vacuum (UHV) chamber (pressure < 10-1° Torr)
Cryostat capable of reaching 5 K

Polished silver or gold substrate

Gas deposition system for CO2 and H20

High-energy electron gun (e.g., 5 keV)

Quadrupole mass spectrometer (QMS) for monitoring gas composition

Procedure:

Cool the substrate to 5 K within the UHV chamber.
Prepare a gaseous mixture of CO2 and H20.

Deposit the gas mixture onto the cold substrate to form an ice layer. The thickness of the ice
can be monitored using laser interferometry.

Irradiate the ice sample with high-energy electrons to simulate the effects of galactic cosmic
rays. The duration and flux of irradiation should be sufficient to induce chemical reactions
within the ice.

The irradiated ice sample containing synthesized methanetetrol is now ready for analysis.

Protocol 2: Detection of Methanetetrol by
Photoionization Mass Spectrometry

Objective: To detect and identify methanetetrol from the irradiated ice sample using PI-
ReTOF-MS.

Instrumentation:

UHV chamber containing the irradiated ice sample

Temperature controller for the cryostat
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Tunable VUV light source (e.g., synchrotron)
Reflectron Time-of-Flight (ReTOF) mass spectrometer
lon detector (e.g., microchannel plate)

Data acquisition system

Procedure:

Align the VUV light beam to intersect the path of molecules desorbing from the ice sample
into the ionization region of the ReTOF-MS.

Initiate Temperature-Programmed Desorption (TPD) by slowly heating the substrate from 5
K. A typical heating rate is 0.5 K/min.

As the temperature increases, molecules, including methanetetrol, will sublimate from the
ice.

Set the photon energy of the VUV light to an appropriate value for the selective ionization of
methanetetrol or its fragments. For the detection of the C(OH)s* fragment, a photon energy
of 11.26 eV is effective.[7][10]

The photoionized molecules and fragments are then accelerated into the ReTOF mass
spectrometer.

Record the mass spectra as a function of temperature.

Analyze the TPD profiles for the mass-to-charge ratio corresponding to the C(OH)s* ion to
confirm the presence of methanetetrol. Isotopic substitution experiments (e.g., using *3CO2
or H2180) can be performed to verify the chemical formula of the detected ions.[2]

Expected Results: The successful detection of methanetetrol will be indicated by a distinct

peak in the TPD profile at the mass-to-charge ratio of the C(OH)s* ion. The temperature at

which this peak appears corresponds to the sublimation temperature of methanetetrol under

these conditions. The use of tunable VUV light allows for the acquisition of photoionization

efficiency curves, which can further aid in the identification of the molecule and its isomers.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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